Cas no 6178-53-6 (methyl pentyl sulfone)

• Product Name: methyl pentyl sulfone
• CAS No: 6178-53-6
• MF: C₆H₁₄O₂S
• MW: 150.239161014557
• CID: 864092
• PubChem ID: 13525649
• Update Time: 2025-04-19

methyl pentyl sulfone Chemical and Physical Properties

Names and Identifiers

• methyl pentyl sulfone
• 1-methylsulfonylpentane

• Inchi： 1S/C6H14O2S/c1-3-4-5-6-9(2,7)8/h3-6H2,1-2H3
• InChI Key： GUBNFBYCBZWEES-UHFFFAOYSA-N
• SMILES： S(C)(CCCCC)(=O)=O

Computed Properties

• Exact Mass: 150.07152
• Monoisotopic Mass: 150.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones